![molecular formula C12H13N3OS B492907 2-methyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide CAS No. 690645-67-1](/img/structure/B492907.png)
2-methyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide
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Overview
Description
Scientific Research Applications
Pharmacological Research
Thiadiazole derivatives have been explored for their potential use in treating conditions such as depression, anxiety, schizophrenia, and addictions. They serve as pharmacological tools for the development of clinical candidates .
Cytotoxicity Studies
These compounds have been tested for cytotoxic effects on various cancer cell lines, including leukemia and cervical carcinoma, through assays like the MTT assay . A structure–activity relationship study emphasized the importance of substituents on the phenyl ring for cytotoxic activity .
Antibacterial Activity
Thiadiazoles have been screened for preliminary in vitro antibacterial activity against pathogens such as Staphylococcus aureus, E. coli, P. aeruginosa, and S. typhi .
Synthesis of Novel Derivatives
Researchers have reported the synthesis of novel triazole derivatives from thiadiazoles, which could lead to new pharmacological agents .
Agricultural Biology
Thiadiazole derivatives exhibit a broad spectrum of agricultural biological activities and are being researched for their use as efficient and low-risk chemical pesticides .
Mechanism of Action
Target of Action
It is known that thiadiazole derivatives, which this compound is a part of, have been widely studied in medicinal chemistry . They are known to interact strongly with biological targets due to the mesoionic character of the thiadiazole ring . This allows these compounds to cross cellular membranes and exert a broad spectrum of biological activities .
Mode of Action
Thiadiazole derivatives are known to have a wide range of pharmacological properties, including antiviral, antibacterial, antifungal, antiparasitic, anti-inflammatory, and anticancer activities . The interaction of these compounds with their targets leads to various changes, which result in these diverse biological activities .
Biochemical Pathways
It is known that thiadiazole derivatives can affect a broad range of biochemical pathways due to their wide spectrum of biological activities .
Pharmacokinetics
Due to the mesoionic nature of the thiadiazole ring, thiadiazoles are able to cross cellular membranes . Their relatively good liposolubility is most likely attributed to the presence of the sulfur atom .
Result of Action
It is known that thiadiazole derivatives display a broad spectrum of biological activities, including anticancer activities .
Action Environment
It is known that the biological activities of thiadiazole derivatives can be influenced by various factors, including the presence of other compounds, the ph of the environment, and the temperature .
properties
IUPAC Name |
2-methyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3OS/c1-8(2)11(16)14-12-13-10(15-17-12)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,13,14,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFUDICCSMDKIHZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=NC(=NS1)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide |
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